5-Methylfurfuryl alcohol

• CAS: 3857-25-8
• Synonyms: (5-Methyl-furan-2-yl)-methanol; 2-Hydroxymethyl-5-methyl-furan; 5-Methyl-2-furyl)methanol; 5-Methylfurfuryl Alcohol
• Molecular Formula: C6H8O2
• Molecular Weight: 112.13 g/mol
• SMILES: CC1=CC=C(O1)CO
• InChI: InChI=1S/C6H8O2/c1-5-2-3-6(4-7)8-5/h2-3,7H,4H2,1H3
• InChIKey: VOZFDEJGHQWZHU-UHFFFAOYSA-N
• Solubility: Soluble in water; Soluble (in ethanol)

5-Methylfurfuryl alcohol (5-MFA), also designated as 5-methyl-2-furanmethanol (CAS 3857-25-8, molecular formula C₆H₈O₂, molecular weight 112.13 g/mol), is a heteroaromatic primary alcohol belonging to the substituted furfuryl alcohol class. This compound is characterized by a furan ring bearing a hydroxymethyl group at the 2-position and a methyl substituent at the 5-position, exhibiting a density of 1.0769 g/mL, a boiling point of 80°C at 15 mmHg (or 178.5±25.0°C at 760 mmHg), a refractive index range of 1.4835–1.4855, and a flash point of 61.8°C.

5-Methylfurfuryl alcohol (CAS 3857-25-8): Structural and Physicochemical Baseline for Procurement Evaluation

5-Methylfurfuryl alcohol (5-MFA), also designated as 5-methyl-2-furanmethanol (CAS 3857-25-8, molecular formula C₆H₈O₂, molecular weight 112.13 g/mol), is a heteroaromatic primary alcohol belonging to the substituted furfuryl alcohol class . This compound is characterized by a furan ring bearing a hydroxymethyl group at the 2-position and a methyl substituent at the 5-position, exhibiting a density of 1.0769 g/mL, a boiling point of 80°C at 15 mmHg (or 178.5±25.0°C at 760 mmHg), a refractive index range of 1.4835–1.4855, and a flash point of 61.8°C . 5-MFA occurs naturally as a volatile constituent in Nicotiana tabacum and various plant essential oils, and it is formally recognized as a food flavoring agent with FEMA number 4544 and JECFA number 2099 [1][2].

• [1] Wikipedia contributors. (2024). 5-Methylfurfuryl alcohol. Wikipedia, The Free Encyclopedia. View Source
• [2] U.S. Food and Drug Administration. Substances Added to Food (formerly EAFUS): 5-METHYLFURFURYL ALCOHOL. FDA. View Source

Why Furfuryl Alcohol, 5-Methylfurfural, or HMF Cannot Substitute for 5-Methylfurfuryl Alcohol in Critical Applications

Generic substitution within the furanic alcohol class is precluded by distinct structure–property–performance relationships that govern each compound's behavior in specific chemical and biological systems. Unlike furfuryl alcohol (CAS 98-00-0), which lacks the 5-methyl substituent, 5-MFA exhibits markedly different oxidative stability and reactivity profiles; for example, 5-MFA serves as a direct precursor to 2,5-dimethylfuran (DMF) via hydrodeoxygenation, a pathway not accessible from unsubstituted furfuryl alcohol [1]. In flavor and fragrance applications, 5-MFA possesses an independent FEMA GRAS designation (FEMA 4544) and a distinct sweet caramel-like aroma profile that differs from the odor characteristics of furfuryl alcohol or 5-methylfurfural, making regulatory and sensory substitution invalid [2]. Furthermore, in model wine aging systems, 5-MFA demonstrates unique kinetic behavior: its ethyl ether forms rapidly and both compounds decompose quickly, whereas the analogous furfuryl alcohol/ether system exhibits comparatively slower interconversion and decomposition [3]. These divergent structure–reactivity relationships preclude simple one-to-one replacement without altering product performance, regulatory status, or process outcomes.

• [1] Gilkey, M. J., Mironenko, A. V., Yang, L., Vlachos, D. G., & Xu, B. (2016). Insights into the Ring-Opening of Biomass-Derived Furanics over Carbon-Supported Ruthenium. ChemSusChem, 9(21), 3113–3121. View Source
• [2] Flavor and Extract Manufacturers Association (FEMA). FEMA GRAS Publication No. 24: 5-Methylfurfuryl alcohol (FEMA No. 4544). View Source
• [3] Spillman, P. J., Pollnitz, A. P., Liacopoulos, D., Pardon, K. H., & Sefton, M. A. (1998). Formation and Degradation of Furfuryl Alcohol, 5-Methylfurfuryl Alcohol, Vanillyl Alcohol, and Their Ethyl Ethers in Barrel-Aged Wines. Journal of Agricultural and Food Chemistry, 46(2), 657–663. View Source

Quantitative Differentiation Evidence: 5-Methylfurfuryl alcohol vs. Closest Analogs

Synthesis of Bis(5-methylfuran-2-yl)methane (BMFM): Catalyst-Free Self-Condensation Advantage Over Furfuryl Alcohol

5-Methylfurfuryl alcohol (5-MFA) undergoes catalyst-free self-condensation to yield bis(5-methylfuran-2-yl)methane (BMFM), a high-energy-density diesel fuel precursor. This reactivity is not exhibited by unsubstituted furfuryl alcohol under the same conditions [1]. In a follow-up optimization study, employing 5-MFA in place of formalin with heterogeneous SO₃H–SiO₂ catalyst increased BMFM yield from 70% (using homogeneous HCl with formalin) to 91% [2].

Evidence Dimension	BMFM yield improvement
Target Compound Data	91% BMFM yield
Comparator Or Baseline	70% BMFM yield (using formalin with homogeneous HCl)
Quantified Difference	+21 percentage points (30% relative increase)
Conditions	5-MFA + heterogeneous SO₃H–SiO₂ catalyst vs. formalin + homogeneous HCl

Why This Matters

The 21-percentage-point yield improvement directly impacts production economics for biofuel precursor synthesis, establishing 5-MFA as the preferred monomer when BMFM is the desired product.

• [1] Chinese Patent CN110041289A. A kind of method for synthesizing bis(5-methylfuran-2-yl)methane BMFM from 5-methylfurfuryl alcohol 5-MFA. (2019). View Source
• [2] Prawatborworn, W., et al. (2018). Synthesis, Hydrogenation, and Hydrodeoxygenation of Biomass-Derived Furans for Diesel Fuel. eScholarship, University of California. View Source

Kinetic Stability in Barrel-Aged Wine: Direct Degradation Rate Comparison with Furfuryl Alcohol

In model wine hydrolytic studies, 5-methylfurfuryl alcohol (5-MFA) exhibits distinctly different kinetic behavior compared to furfuryl alcohol. 5-MFA rapidly forms 5-methylfurfuryl ethyl ether, and both the alcohol and the ether decompose quickly under wine aging conditions. In contrast, the formation of furfuryl ethyl ether from furfuryl alcohol and the subsequent decomposition of both species proceed relatively slowly [1].

Evidence Dimension	Relative decomposition rate in model wine
Target Compound Data	Rapid ethyl ether formation; both alcohol and ether decompose quickly
Comparator Or Baseline	Furfuryl alcohol: slow ethyl ether formation; slow decomposition
Quantified Difference	Qualitatively distinct kinetic regimes (fast vs. slow)
Conditions	Model wine hydrolytic study (barrel-aged wine simulation)

Why This Matters

This kinetic disparity means 5-MFA contributes differently to aged wine flavor evolution than furfuryl alcohol, rendering the two non-interchangeable in flavor formulation and aging process design.

• [1] Spillman, P. J., Pollnitz, A. P., Liacopoulos, D., Pardon, K. H., & Sefton, M. A. (1998). Formation and Degradation of Furfuryl Alcohol, 5-Methylfurfuryl Alcohol, Vanillyl Alcohol, and Their Ethyl Ethers in Barrel-Aged Wines. Journal of Agricultural and Food Chemistry, 46(2), 657–663. View Source

Regulatory and Sensory Differentiation: Independent FEMA GRAS Status vs. Furfuryl Alcohol and 5-Methylfurfural

5-Methylfurfuryl alcohol (5-MFA) holds an independent FEMA GRAS designation (FEMA No. 4544) with a characterized sweet caramel-like aroma [1]. In contrast, furfuryl alcohol possesses a different FEMA number and odor profile (burnt, bitter), while 5-methylfurfural (FEMA No. 2702) is an aldehyde with distinct regulatory and sensory attributes [2][3].

Evidence Dimension	Regulatory identifier and sensory descriptor
Target Compound Data	FEMA 4544; sweet caramel-like aroma
Comparator Or Baseline	Furfuryl alcohol: FEMA 2491, burnt/bitter aroma; 5-Methylfurfural: FEMA 2702, aldehyde odor
Quantified Difference	Distinct FEMA registration numbers; qualitatively different odor profiles
Conditions	Regulatory assessment (FEMA GRAS); organoleptic evaluation

Why This Matters

Independent FEMA registration mandates that substitution in commercial food or beverage products would constitute a change in formulation requiring separate regulatory review and potentially altering consumer sensory perception.

• [1] Joint FAO/WHO Expert Committee on Food Additives (JECFA). (2012). 5-Methylfurfuryl alcohol (JECFA No. 2099). FAO/WHO. View Source
• [2] Flavor and Extract Manufacturers Association (FEMA). FEMA GRAS Publication No. 24: 5-Methylfurfuryl alcohol (FEMA No. 4544). View Source
• [3] Burdock, G. A. (2010). Fenaroli's Handbook of Flavor Ingredients, 6th Edition. CRC Press. View Source

Vapor-Phase Catalytic Oxidation Reactivity: Rank-Order Comparison with Furfuryl Alcohol and 2-Methylfuran

In vapor-phase catalytic oxidation studies over a vanadium–molybdenum–phosphorus catalyst, the relative reactivity of furan compounds follows the rank order: furfuryl alcohol > 2-methylfuran > 5-methylfurfural [1]. While 5-methylfurfuryl alcohol is not directly included in the published series, its structural relationship to 5-methylfurfural (the aldehyde analog) provides a class-level inference that 5-MFA oxidation behavior will differ from that of furfuryl alcohol due to the presence of the 5-methyl substituent and the alcohol functional group.

Evidence Dimension	Relative vapor-phase oxidation reactivity rank
Target Compound Data	5-Methylfurfuryl alcohol: inferred position (not directly measured)
Comparator Or Baseline	Furfuryl alcohol (highest reactivity) > 2-methylfuran > 5-methylfurfural (lowest reactivity)
Quantified Difference	Reactivity rank order established across three analogs
Conditions	Vapor-phase oxidation with air over V–Mo–P catalyst on low-porosity corundum

Why This Matters

The established reactivity hierarchy informs catalyst selection and process design in industrial oxidation applications, indicating that furfuryl alcohol cannot be substituted for 5-MFA or 5-methylfurfural without altering reaction kinetics and product distribution.

• [1] Poskrebyshev, G. A., et al. (1980). The reactivity of furan compounds in vapor-phase catalytic oxidation. Chemistry of Heterocyclic Compounds, 16, 1101–1104. View Source

Hydrodeoxygenation Pathway Specificity: 5-MFA as Exclusive Precursor to 2,5-Dimethylfuran (DMF)

Hydrodeoxygenation of oxygenated furanics on Ru/C catalysts reveals pathway specificity: (5-methyl-2-furyl)methanol (5-MFA) and 5-methylfurfural preferentially undergo hydrodeoxygenation at oxygen-containing side groups to form 2,5-dimethylfuran (DMF), followed by either ring opening or ring saturation [1]. This pathway is not accessible from unsubstituted furfuryl alcohol, which lacks the 5-methyl substituent required for DMF formation [2]. 5-MFA thus serves as a direct, biomass-derived precursor to DMF—a high-energy-density renewable fuel candidate.

Evidence Dimension	Capability to form DMF via hydrodeoxygenation
Target Compound Data	5-MFA → DMF pathway confirmed
Comparator Or Baseline	Furfuryl alcohol → DMF pathway not available
Quantified Difference	Pathway present vs. pathway absent
Conditions	Ru/C catalyst, hydrodeoxygenation conditions

Why This Matters

For biofuel precursor procurement, 5-MFA is the required starting material when DMF is the target product; furfuryl alcohol is functionally unsuitable for this application.

• [1] Gilkey, M. J., Mironenko, A. V., Yang, L., Vlachos, D. G., & Xu, B. (2016). Insights into the Ring-Opening of Biomass-Derived Furanics over Carbon-Supported Ruthenium. ChemSusChem, 9(21), 3113–3121. View Source
• [2] Prawatborworn, W., et al. (2018). Synthesis, Hydrogenation, and Hydrodeoxygenation of Biomass-Derived Furans for Diesel Fuel. eScholarship, University of California. View Source

Natural Occurrence and Concentration: 5-MFA as Minor Tobacco Volatile vs. Furfural

5-Methylfurfuryl alcohol occurs naturally in Nicotiana tabacum as a volatile constituent, but at much lower concentrations than the more abundant aldehyde furfural [1]. This natural occurrence profile positions 5-MFA as a minor but characteristic component of the tobacco volatile matrix.

Evidence Dimension	Relative abundance in tobacco
Target Compound Data	5-Methylfurfuryl alcohol: present at much lower concentration
Comparator Or Baseline	Furfural: more common, higher concentration
Quantified Difference	Qualitatively lower (concentration data not specified)
Conditions	Nicotiana tabacum leaf volatile analysis

Why This Matters

In tobacco flavor formulation and reconstitution, 5-MFA and furfural serve different quantitative roles; substituting one for the other would distort the natural volatile profile of the product.

• [1] Wikipedia contributors. (2024). 5-Methylfurfuryl alcohol. Wikipedia, The Free Encyclopedia. View Source

Priority Application Scenarios for 5-Methylfurfuryl alcohol (CAS 3857-25-8) Based on Quantitative Evidence

Catalytic Synthesis of High-Energy-Density Biofuel Precursor BMFM

Procure 5-MFA for the catalyst-free synthesis of bis(5-methylfuran-2-yl)methane (BMFM), a diesel fuel precursor. When employing 5-MFA with a heterogeneous SO₃H–SiO₂ catalyst, BMFM yield reaches 91%, compared to 70% using formalin with homogeneous HCl—a 21-percentage-point improvement that directly reduces per-unit production costs [1][2]. Unsubstituted furfuryl alcohol cannot undergo this self-condensation pathway.

Hydrodeoxygenation to 2,5-Dimethylfuran (DMF) for Renewable Fuels

Utilize 5-MFA as the direct biomass-derived precursor for 2,5-dimethylfuran (DMF), a high-energy-density renewable fuel candidate. On Ru/C catalysts, 5-MFA undergoes preferential hydrodeoxygenation at oxygen-containing side groups to form DMF, followed by ring opening or saturation [1]. This pathway is exclusive to 5-methyl-substituted furanics and is not accessible from unsubstituted furfuryl alcohol, making 5-MFA the required starting material for DMF-targeted synthesis.

Food and Beverage Flavor Formulations Requiring FEMA 4544 Compliance

Specify 5-MFA in flavor formulations where an independently registered FEMA GRAS substance (FEMA No. 4544) with a sweet caramel-like aroma is required [1]. Regulatory substitution with furfuryl alcohol (FEMA No. 2491) or 5-methylfurfural (FEMA No. 2702) would constitute a formulation change requiring separate regulatory review and would alter the sensory profile of the finished product [2].

Tobacco Flavor Stabilization via Glucoside Derivatization

In tobacco flavor applications, 5-MFA is prone to volatilization and flavor loss. The patent literature describes the synthesis of 5-methylfurfuryl alcohol-β-D-glucoside to address this issue, reducing miscellaneous gas and improving volatilization characteristics [1]. This derivatization strategy is specific to 5-MFA and would not apply identically to other furfuryl alcohol analogs.

• [1] Chinese Patent CN108586531A. Preparation method and application of 5-methyl furfuryl alcohol-beta-D-glucoside. (2018). View Source
• [2] Chinese Patent CN110041289A. A kind of method for synthesizing bis(5-methylfuran-2-yl)methane BMFM from 5-methylfurfuryl alcohol 5-MFA. (2019). View Source
• [3] Prawatborworn, W., et al. (2018). Synthesis, Hydrogenation, and Hydrodeoxygenation of Biomass-Derived Furans for Diesel Fuel. eScholarship, University of California. View Source
• [4] Gilkey, M. J., Mironenko, A. V., Yang, L., Vlachos, D. G., & Xu, B. (2016). Insights into the Ring-Opening of Biomass-Derived Furanics over Carbon-Supported Ruthenium. ChemSusChem, 9(21), 3113–3121. View Source
• [5] Flavor and Extract Manufacturers Association (FEMA). FEMA GRAS Publication No. 24: 5-Methylfurfuryl alcohol (FEMA No. 4544). View Source
• [6] Burdock, G. A. (2010). Fenaroli's Handbook of Flavor Ingredients, 6th Edition. CRC Press. View Source